Cas no 2091680-04-3 (6-bromo-3-fluoro-2-iodobenzoic acid)

6-bromo-3-fluoro-2-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 6-bromo-3-fluoro-2-iodobenzoic acid
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- MDL: MFCD32852638
- Inchi: 1S/C7H3BrFIO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
- InChI Key: JWKLRFMSWAXFBN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Br)C=CC(F)=C1I
6-bromo-3-fluoro-2-iodobenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-27101698-1g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95% | 1g |
$1057.0 | 2023-09-11 | |
Enamine | EN300-27101698-5.0g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95.0% | 5.0g |
$3065.0 | 2025-03-20 | |
Enamine | EN300-27101698-5g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95% | 5g |
$3065.0 | 2023-09-11 | |
Enamine | EN300-27101698-10g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95% | 10g |
$4545.0 | 2023-09-11 | |
Aaron | AR028ENO-5g |
6-bromo-3-fluoro-2-iodobenzoicacid |
2091680-04-3 | 95% | 5g |
$4240.00 | 2023-12-15 | |
Aaron | AR028ENO-50mg |
6-bromo-3-fluoro-2-iodobenzoicacid |
2091680-04-3 | 95% | 50mg |
$362.00 | 2025-02-16 | |
Aaron | AR028ENO-1g |
6-bromo-3-fluoro-2-iodobenzoicacid |
2091680-04-3 | 95% | 1g |
$1479.00 | 2025-02-16 | |
Enamine | EN300-27101698-0.25g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95.0% | 0.25g |
$524.0 | 2025-03-20 | |
Enamine | EN300-27101698-1.0g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95.0% | 1.0g |
$1057.0 | 2025-03-20 | |
Enamine | EN300-27101698-0.1g |
6-bromo-3-fluoro-2-iodobenzoic acid |
2091680-04-3 | 95.0% | 0.1g |
$366.0 | 2025-03-20 |
6-bromo-3-fluoro-2-iodobenzoic acid Related Literature
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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4. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
Additional information on 6-bromo-3-fluoro-2-iodobenzoic acid
Comprehensive Overview of 6-Bromo-3-fluoro-2-iodobenzoic acid (CAS No. 2091680-04-3)
6-Bromo-3-fluoro-2-iodobenzoic acid (CAS No. 2091680-04-3) is a highly specialized halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triple halogen substitution pattern, serves as a critical building block in the synthesis of complex molecules. Its molecular structure, featuring bromine, fluorine, and iodine atoms, enables versatile reactivity, making it invaluable for cross-coupling reactions and medicinal chemistry applications.
In recent years, the demand for halogenated aromatic compounds like 6-bromo-3-fluoro-2-iodobenzoic acid has surged due to their role in developing targeted therapies and precision agrochemicals. Researchers are particularly interested in its potential to act as a key intermediate in the synthesis of small-molecule inhibitors and biologically active compounds. The compound’s CAS number 2091680-04-3 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery pipelines and material science.
One of the most compelling aspects of 6-bromo-3-fluoro-2-iodobenzoic acid is its compatibility with modern green chemistry principles. As industries shift toward sustainable synthesis methods, this compound’s ability to participate in catalytic transformations with minimal waste aligns with global trends. Its iodo and bromo substituents facilitate palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal for constructing complex heterocycles.
The compound’s fluorine atom further enhances its utility, as fluorinated pharmaceuticals dominate nearly 30% of FDA-approved drugs. This trend underscores the importance of 6-bromo-3-fluoro-2-iodobenzoic acid in designing metabolically stable and bioavailable drug candidates. Searches for fluorinated building blocks and multi-halogenated intermediates often highlight this compound as a prime example of innovation in organic synthesis.
From a commercial perspective, CAS No. 2091680-04-3 is supplied by leading fine chemical manufacturers under stringent quality control standards. Its purity and stability are critical for reproducible results in high-throughput screening and combinatorial chemistry. Analysts predict the market for such high-value intermediates will expand as personalized medicine and crop protection technologies advance.
In summary, 6-bromo-3-fluoro-2-iodobenzoic acid (CAS No. 2091680-04-3) exemplifies the intersection of cutting-edge chemistry and industrial application. Its multifaceted reactivity, coupled with rising demand for halogen-enriched scaffolds, positions it as a cornerstone in next-generation chemical innovation. For researchers exploring structure-activity relationships or novel synthetic routes, this compound offers unparalleled opportunities to push the boundaries of science.
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